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Compound of Interest

Compound Name: 2-Hydroxy-5-iodonicotinic acid

CAS No.: 390360-97-1

Cat. No.: B1278611

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
The landscape of modern medicinal chemistry and materials science is continually shaped by

the emergence of novel molecular scaffolds. Among these, substituted pyridinones hold a place

of prominence due to their inherent biological activities and versatile chemical functionalities.

This guide provides an in-depth technical overview of 2-Hydroxy-5-iodonicotinic acid, a

halogenated derivative with significant potential in research and development. From its

fundamental chemical identity to detailed synthetic protocols and potential applications, this

document serves as a comprehensive resource for professionals engaged in the exploration of

new chemical entities.

Chemical Identity and Properties
2-Hydroxy-5-iodonicotinic acid, also known as 5-iodo-2-oxo-1H-pyridine-3-carboxylic acid, is

a solid, pale yellow organic compound. Its structure, incorporating a pyridinone ring, a

carboxylic acid, and an iodine atom, makes it a subject of interest for various chemical

transformations and biological evaluations.
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Key Identifiers and Physicochemical Properties
Property Value Source

CAS Number 390360-97-1

Molecular Formula C₆H₄INO₃

Molecular Weight 265.01 g/mol

Melting Point 264-266 °C

Appearance Pale yellow solid

Storage
Under inert gas (nitrogen or

Argon) at 2–8 °C

Synonyms:

2-hydroxy-5-iodonicotinic acid

2-Hydroxy-5-iodopyridine-3-carboxylic acid

3-Pyridinecarboxylic acid, 1,2-dihydro-5-iodo-2-oxo-

5-iodo-2-oxo-1H-pyridine-3-carboxylic acid

Synthesis Protocol
The synthesis of 2-Hydroxy-5-iodonicotinic acid can be achieved through the direct

iodination of 2-hydroxynicotinic acid. The following protocol is based on established

methodologies and provides a reliable route to the target compound.

Reaction Scheme
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2-Hydroxynicotinic Acid
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Caption: Synthesis of 2-Hydroxy-5-iodonicotinic Acid.

Step-by-Step Methodology
Materials:

2-Hydroxynicotinic acid (1 equivalent)

N-Iodosuccinimide (NIS) (1.3 equivalents)
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N,N-Dimethylformamide (DMF)

Water

Methanol (MeOH)

Procedure:

In a round-bottom flask, combine 2-hydroxynicotinic acid (24 g, 173 mmol) and N-

iodosuccinimide (50.5 g, 224 mmol) in N,N-dimethylformamide (300 mL).

Protect the reaction mixture from light and stir at room temperature for 1 hour.

Increase the temperature to 50°C and continue stirring for 20 hours.

After the reaction is complete, remove approximately 250 mL of DMF via vacuum distillation.

To the remaining residue, add water (400 mL) and stir the mixture at room temperature for 1

hour.

Cool the mixture to 0°C and stir for an additional hour.

Collect the precipitated solid by filtration.

Suspend the obtained solid in methanol (200 mL) and stir at room temperature for 2 hours.

Filter the solid, wash with methanol (40 mL), and dry under vacuum to yield 2-hydroxy-5-

iodopyridine-3-carboxylic acid as a pale yellow solid (38.4 g, 76% yield).

Analytical Characterization
Comprehensive characterization is crucial for confirming the identity and purity of the

synthesized compound. The following are key analytical techniques and expected results for 2-
Hydroxy-5-iodonicotinic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (400 MHz, CDCl₃): The proton NMR spectrum is expected to show two doublets in

the aromatic region. The reported chemical shifts are δ = 8.41 (d, J = 2.4 Hz, 1H) and 8.23
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(d, J = 2.4 Hz, 1H). The splitting pattern is indicative of coupling between the two protons on

the pyridine ring.

¹³C NMR: While specific experimental data for 2-Hydroxy-5-iodonicotinic acid is not readily

available, predictions based on structurally similar compounds can be made. The carbon

attached to the iodine would show a characteristic upfield shift compared to its non-iodinated

counterpart. The carbonyl carbons of the pyridinone and carboxylic acid would appear at the

downfield end of the spectrum.

Mass Spectrometry (MS)
Electrospray Ionization (ESI+): The mass spectrum is expected to show a peak for the

protonated molecule ([M+H]⁺) at m/z 265.9. This confirms the molecular weight of the

compound.

Infrared (IR) Spectroscopy
An experimental FTIR spectrum for the target compound is not widely available. However,

based on its functional groups, the following characteristic absorption bands can be

anticipated:

O-H stretch (carboxylic acid): A very broad band in the region of 3300-2500 cm⁻¹.

C=O stretch (carboxylic acid and pyridinone): Strong absorptions in the range of 1750-1650

cm⁻¹.

C=C and C=N stretches (aromatic ring): Multiple bands in the 1600-1450 cm⁻¹ region.

Applications in Research and Drug Development
While specific biological activity data for 2-Hydroxy-5-iodonicotinic acid is limited, the

structural motifs present in the molecule suggest several promising avenues for research and

development.

Medicinal Chemistry
The parent compound, nicotinic acid (Vitamin B3), and its derivatives are known to have a wide

range of biological activities and are used in the treatment of various diseases. The introduction
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of a hydroxyl group and an iodine atom can significantly modulate the pharmacokinetic and

pharmacodynamic properties of the molecule.

Enzyme Inhibition: The carboxylic acid moiety can act as a key binding group for

metalloenzymes.

Scaffold for Drug Discovery: The 2-hydroxy-5-iodopyridine core can serve as a versatile

building block for the synthesis of more complex molecules with potential therapeutic

applications, including anti-inflammatory and anti-cancer properties. The iodine atom

provides a site for further functionalization through cross-coupling reactions.

Antimicrobial and Antiviral Agents: Halogenated heterocyclic compounds are known to

exhibit antimicrobial and antiviral activities. The presence of iodine in the structure of 2-
Hydroxy-5-iodonicotinic acid makes it a candidate for evaluation against various

pathogens.

Workflow for Exploring Biological Activity
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Synthesized 2-Hydroxy-5-iodonicotinic Acid

In vitro Screening (e.g., enzyme assays, antimicrobial testing)

Hit Identification

Lead Optimization (SAR studies)

In vivo Testing

Preclinical Development
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Caption: A typical workflow for evaluating the biological potential of a new chemical entity.

Safety and Handling
Specific safety data for 2-Hydroxy-5-iodonicotinic acid (CAS 390360-97-1) is not extensively

documented. However, based on the safety information for structurally related compounds

such as 2-hydroxynicotinic acid and other halogenated pyridines, the following precautions are

recommended.

Hazard Statements (Inferred):

Causes skin irritation.
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Causes serious eye irritation.

May cause respiratory irritation.

Precautionary Measures:

Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat. Avoid breathing dust.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents. For long-term storage, refrigeration (2-8 °C) under

an inert atmosphere is recommended.

First Aid:

Eyes: Immediately flush with plenty of water for at least 15 minutes. Seek medical

attention.

Skin: Wash off with soap and plenty of water. Remove contaminated clothing.

Inhalation: Move to fresh air. If breathing is difficult, give oxygen.

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention.

Conclusion
2-Hydroxy-5-iodonicotinic acid is a valuable building block for chemical synthesis and drug

discovery. Its straightforward synthesis and the presence of multiple functional groups offer a

wide range of possibilities for derivatization and biological evaluation. While further research is

needed to fully elucidate its specific applications and biological activity, this technical guide

provides a solid foundation for researchers and scientists to begin exploring the potential of this

intriguing molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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